7-(Chloromethyl)-5-methyl-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C12H15Cl
• Molecular Weight: 194.70 g/mol
• IUPAC Name: 7-(chloromethyl)-5-methyl-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C12H15Cl/c1-9-6-10(8-13)7-11-4-2-3-5-12(9)11/h6-7H,2-5,8H2,1H3
• InChI Key: MWYVCVBEVCPOJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1CCCC2)CCl

Description

7-(Chloromethyl)-5-methyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C12H15Cl and its molecular weight is 194.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alcohol 46.5 (1.0 g, 5.7 mmol) is dissolved in anhydrous DCM (50 mL). Thionyl chloride (619 μL, 8.5 mmol) is slowly added dropwise to the solution. The resulting mixture is stirred until TLC confirms consumption of the starting material. The organic solvent is removed in vacuo. The residue is purified by column chromatography (silica, EtOAc/Hexane), to afford chloride 46.6.